2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2-(2-aminoethylamino)-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H15F3N4O3/c17-16(18,19)10-2-1-3-11(8-10)22-15(24)13-9-12(23(25)26)4-5-14(13)21-7-6-20/h1-5,8-9,21H,6-7,20H2,(H,22,24)
• InChI Key: MFLXQOPYJKYSQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCN)C(F)(F)F
• Molecular Formula: C16H15F3N4O3
• Molecular Weight: 368.31 g/mol

Description

2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide, also known as TFB-TAP, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in various fields of study, including biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide involves its ability to selectively bind to specific molecules in biological systems. This binding can result in changes in the fluorescence properties of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide, allowing for the detection of specific molecules. Additionally, 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide has been found to inhibit the activity of certain enzymes, which may have potential therapeutic applications.
Biochemical and Physiological Effects:
2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide has been found to have minimal toxicity and does not appear to have any significant physiological effects. However, its binding to specific molecules in biological systems can result in changes in cellular processes, which may have downstream effects on biochemical and physiological pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide is its high selectivity and sensitivity for detecting specific molecules in living cells. Additionally, 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide has been found to have minimal toxicity, making it a safe tool for use in scientific research. However, one limitation of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide is its relatively complex synthesis method, which may limit its widespread use in certain fields of study.

Future Directions

There are several potential future directions for the study of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide. One area of focus is the development of new fluorescent probes based on the structure of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide, which may have improved properties for imaging biological systems. Additionally, 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide may have potential therapeutic applications, particularly in the development of new drugs that target specific enzymes and proteins. Finally, further studies are needed to fully understand the mechanism of action of 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide and its potential effects on biochemical and physiological pathways.

Scientific Research Applications

2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide has been found to have several potential applications in scientific research. One of the main areas of study has been its use as a fluorescent probe for imaging biological systems. 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide has been shown to have high selectivity and sensitivity for detecting specific molecules in living cells, making it a valuable tool for studying cellular processes. Additionally, 2-[(2-aminoethyl)amino]-5-nitro-N-[3-(trifluoromethyl)phenyl]benzamide has been studied for its potential use in drug discovery, as it has been found to selectively bind to certain proteins and enzymes.